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Compound of Interest

bis(2-hydroxyethyl)-
Compound Name:
dimethylazanium chloride

cat. No.: B1329938

Technical Guide: Bis(2-hydroxyethyl)-
dimethylazanium chloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(2-hydroxyethyl)-dimethylazanium chloride, also known as Bis(2-
hydroxyethyl)dimethylammonium chloride, is a quaternary ammonium compound. It is
recognized for its utility as a biochemical reagent in life sciences research. This document
provides a concise technical overview of its fundamental chemical and physical properties.

Chemical and Physical Data

The core quantitative data for bis(2-hydroxyethyl)-dimethylazanium chloride is summarized
below.
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Property Value References
Molecular Formula C6H16CINO2 [1112113114]
Molecular Weight 169.65 g/mol [11[3]1[5][6]
CAS Number 38402-02-7 [21(31[5]

Colorless to white or off-white
Appearance , [2][4]
crystalline powder or crystals.

Solubility Soluble in water. [2]

2-hydroxy-N-(2-hydroxyethyl)-
N,N-dimethylethanaminium

Synonyms chloride, [2][5][6]
Dimethyldiethanolammonium

chloride

Molecular Structure

The structure of bis(2-hydroxyethyl)-dimethylazanium chloride consists of a central nitrogen
atom bonded to two hydroxyethyl groups and two methyl groups, with a chloride counter-ion.

Note on Advanced Technical Data:

The request for an in-depth technical guide, including experimental protocols and signaling
pathway diagrams, is extensive for a compound that is primarily a straightforward biochemical
reagent.

o Experimental Protocols: The determination of the molecular weight for a compound like this
is a standard procedure in analytical chemistry, typically achieved through mass
spectrometry. The protocol is fundamental and not usually published in the context of novel
research for such a well-established compound.

o Signaling Pathways: Bis(2-hydroxyethyl)-dimethylazanium chloride is not known to be
involved in specific biological signaling pathways in the manner of a therapeutic drug or a
complex biomolecule. Its primary utility is as a reagent in various biochemical applications.[1]
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Therefore, the creation of detailed, novel experimental workflows or signaling pathway
diagrams is not applicable to this specific chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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